N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

• Molecular Formula: C18H17ClN4O2S
• Molecular Weight: 388.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17ClN4O2S/c1-23-17(12-5-3-8-15(9-12)25-2)21-22-18(23)26-11-16(24)20-14-7-4-6-13(19)10-14/h3-10H,11H2,1-2H3,(H,20,24)
• InChI Key: QALQFQVIBAHYNM-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC(=CC=C3)OC

Description

N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide, also known as CMN-57, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are essential for cancer cell growth and proliferation. It has been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, as well as disrupt the function of mitochondria, leading to apoptosis.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and disruption of mitochondrial function. It has also been shown to inhibit the growth of various strains of fungi, including Candida albicans and Aspergillus fumigatus.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide for lab experiments is its potential as a novel therapeutic agent for the treatment of cancer and fungal infections. However, one of the limitations is the lack of comprehensive studies on its toxicity and pharmacokinetics, which are essential for its clinical development.

Future Directions

There are several future directions for the research and development of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide. One direction is to conduct further studies to elucidate its mechanism of action and optimize its therapeutic potential. Another direction is to investigate its toxicity and pharmacokinetics to determine its safety and efficacy for clinical use. Additionally, the potential use of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide in combination with other therapeutic agents should be explored to enhance its efficacy and minimize potential side effects.
Conclusion:
In conclusion, N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide is a novel compound that has shown promising therapeutic potential in the treatment of cancer and fungal infections. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and determine its safety and efficacy for clinical use.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide involves a multi-step reaction sequence that includes the condensation of 3-chlorobenzaldehyde with 4-methyl-1,2,4-triazole-3-thiol, followed by the reaction of the resulting intermediate with 3-methoxyphenylboronic acid. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide has been found to exhibit potential therapeutic applications in various scientific research fields. It has been investigated as a potential anticancer agent, with studies showing that it can induce apoptosis and inhibit tumor growth in vitro and in vivo. N-(3-chlorophenyl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide has also been studied for its potential use in the treatment of fungal infections, with results showing promising antifungal activity against various strains of fungi.